Cas no 92142-38-6 (Coenzyme A, S-(2-tetradecyloxiranecarboxylate), (R)- (9CI))

• Product Name: Coenzyme A, S-(2-tetradecyloxiranecarboxylate), (R)- (9CI)
• CAS No: 92142-38-6
• MF: C₃₈H₆₆N₇O₁₈P₃S
• MW: 1033.95303201675
• CID: 804283
• PubChem ID: 124781
• Update Time: 2025-04-19

Coenzyme A, S-(2-tetradecyloxiranecarboxylate), (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-(2-tetradecyloxiranecarboxylate), (R)- (9CI)
• 2-tetradecylglycidyl-coenzyme A
• 92142-38-6
• Ncn-4924
• TG-Coa
• Coenzyme A, 2-tetradecylglycidyl
• 2-Tetradecylglycidyl-coa
• Mcn 4924
• 2-Tetradecylglycidyl-CoA; (Acyl-CoA); [M+H]+;
• S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-tetradecyloxirane-2-carbothioate
• Tdga-coa
• Coenzyme A, bis(azetidine)dichloro-, (R)-
• Coenzyme A, S-(2-tetradecyloxiranecarboxylate), (R)- (9CI)

• Inchi： 1S/C38H66N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-25-31(60-25)37(50)67-20-19-40-27(46)17-18-41-35(49)32(48)38(2,3)22-59-66(56,57)63-65(54,55)58-21-26-30(62-64(51,52)53)29(47)36(61-26)45-24-44-28-33(39)42-23-43-34(28)45/h23-26,29-32,36,47-48H,4-22H2,1-3H3,(H,40,46)(H,41,49)(H,54,55)(H,56,57)(H2,39,42,43)(H2,51,52,53)/t25?,26-,29-,30-,31?,32?,36-/m1/s1
• InChI Key： LJTIPAOHBLCAGI-HWXGPAGYSA-N
• SMILES： S(CCNC(CCNC(C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(C1C(CCCCCCCCCCCCCC)O1)=O

Computed Properties

• Exact Mass: 1033.33979045g/mol
• Monoisotopic Mass: 1033.33979045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 67
• Rotatable Bond Count: 34
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 402Ų